2-(1-adamantyl)-N-[2-(1-pyrrolidinyl)phenyl]acetamide

• IUPAC Name: 2-(1-adamantyl)-N-(2-pyrrolidin-1-ylphenyl)acetamide
• InChI: InChI=1S/C22H30N2O/c25-21(15-22-12-16-9-17(13-22)11-18(10-16)14-22)23-19-5-1-2-6-20(19)24-7-3-4-8-24/h1-2,5-6,16-18H,3-4,7-15H2,(H,23,25)
• InChI Key: AJXHAEFFOOFGTL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC=CC=C2NC(=O)CC34CC5CC(C3)CC(C5)C4
• Molecular Formula: C22H30N2O
• Molecular Weight: 338.5 g/mol

Description

2-(1-adamantyl)-N-[2-(1-pyrrolidinyl)phenyl]acetamide, also known as AAPA, is a chemical compound that has been widely used in scientific research. This compound is a derivative of adamantane and is known for its pharmacological properties.

Mechanism of Action

The mechanism of action of 2-(1-adamantyl)-N-[2-(1-pyrrolidinyl)phenyl]acetamide is not fully understood, but it is believed to act as a dopamine reuptake inhibitor. It has been shown to increase the levels of dopamine in the brain, which can help alleviate the symptoms of Parkinson's disease. This compound has also been shown to have an effect on the glutamatergic system, which is involved in the regulation of pain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine in the brain, which can help alleviate the symptoms of Parkinson's disease. This compound has also been shown to have analgesic properties, and has been used in studies related to pain management. This compound has also been shown to have an effect on the glutamatergic system, which is involved in the regulation of pain.

Advantages and Limitations for Lab Experiments

2-(1-adamantyl)-N-[2-(1-pyrrolidinyl)phenyl]acetamide has several advantages for lab experiments. It is relatively easy to synthesize, and the yield of the product is usually high. This compound has also been shown to have a significant effect on the central nervous system, which makes it useful for studies related to neurodegenerative disorders. However, there are also some limitations to using this compound in lab experiments. It has been shown to have low solubility in water, which can make it difficult to administer in certain experiments. This compound has also been shown to have a short half-life, which can limit its effectiveness in certain studies.

Future Directions

There are several future directions for the research of 2-(1-adamantyl)-N-[2-(1-pyrrolidinyl)phenyl]acetamide. One potential direction is to explore its potential as a treatment for Parkinson's disease. This compound has been shown to increase the levels of dopamine in the brain, which can help alleviate the symptoms of Parkinson's disease. Another potential direction is to explore its potential as a treatment for other neurodegenerative disorders, such as Alzheimer's disease. This compound has also been shown to have analgesic properties, which make it a potential candidate for pain management. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.
Conclusion:
In conclusion, this compound is a chemical compound that has been widely used in scientific research. It has been shown to have a significant effect on the central nervous system, and has been used in studies related to Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders. This compound has also been used in studies related to pain management, as it has been shown to have analgesic properties. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.

Scientific Research Applications

2-(1-adamantyl)-N-[2-(1-pyrrolidinyl)phenyl]acetamide has been used in various scientific research studies, particularly in the field of neuroscience. It has been shown to have a significant effect on the central nervous system, and has been used in studies related to Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders. This compound has also been used in studies related to pain management, as it has been shown to have analgesic properties.